Ethyl 1-methyl-3-(piperidin-1-ylmethyl)pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-methyl-3-(piperidin-1-ylmethyl)pyrazole-4-carboxylate
• InChI: InChI=1S/C13H21N3O2/c1-3-18-13(17)11-9-15(2)14-12(11)10-16-7-5-4-6-8-16/h9H,3-8,10H2,1-2H3
• InChI Key: MRZDFYLDXDYKFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=C1CN2CCCCC2)C
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

Ethyl 1-methyl-3-(piperidin-1-ylmethyl)pyrazole-4-carboxylate is a chemical compound that falls under the category of laboratory chemicals. It is a part of the pyrazole family, which is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives like Ethyl 1-methyl-3-(piperidin-1-ylmethyl)pyrazole-4-carboxylate can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrazole core, which is a five-membered heterocyclic aromatic ring molecule with two nitrogen atoms at positions 1 and 2 and three carbon atoms. The molecular weight of a similar compound, 1-Methylpiperidine-3-carboxylic acid ethyl ester, is 171.2368.

Chemical Reactions Analysis

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. They can undergo a wide range of reactions, including cyclocondensation of acetylenic ketones on methylhydrazine or aryl hydrazines in ethanol.

Mechanism of Action

While the specific mechanism of action for Ethyl 1-methyl-3-(piperidin-1-ylmethyl)pyrazole-4-carboxylate is not mentioned in the search results, pyrazoles in general have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Safety and Hazards

Ethyl pyrazole-4-carboxylate, a similar compound, is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Pyrazoles have a wide range of applications in various fields of science and their popularity has skyrocketed since the early 1990s. The goal of ongoing research is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.